2-(2,3-Dichlorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

• IUPAC Name: (2,3-dichlorophenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• InChI: InChI=1S/C14H10Cl2O3S/c15-9-3-1-2-8(12(9)16)13(17)10-4-5-11(20-10)14-18-6-7-19-14/h1-5,14H,6-7H2
• InChI Key: NFIKYALXWXXBAB-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC=C(S2)C(=O)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C14H10Cl2O3S
• DSSTOX Substance ID: DTXSID50641967
• Molecular Weight: 329.2 g/mol
• CAS RN: 898778-86-4

Description

2-(2,3-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (DCBT) is a heterocyclic compound that has recently been studied for its potential applications in scientific research. This compound is a derivative of thiophene, which is a five-membered aromatic ring with sulfur in the center. It is a versatile molecule that can be synthesized in various ways and has been used in a variety of scientific research applications.

Scientific Research Applications

Thiophene Derivatives in Organic Synthesis

Thiophene derivatives are pivotal in organic synthesis, particularly in the formation of complex molecular structures. Dénès et al. (2014) discuss the role of thiophene compounds in the synthesis of 1,2-dioxolanes, highlighting their utility in creating structurally diverse molecules with potential applications in drug development and materials science. These reactions showcase the versatility of thiophene derivatives in facilitating various organic transformations, including cyclizations and radical-mediated reactions, that are crucial for constructing complex organic molecules (Dénès, Pichowicz, Povie, & Renaud, 2014).

Advanced Materials and Polymer Science

In the field of materials science, thiophene-based compounds serve as building blocks for high-performance materials. Qin et al. (2009) developed a thiophene-containing copolymer used in polymer solar cells, demonstrating the material's ability to enhance photovoltaic performance. This research underscores the potential of thiophene derivatives in improving the efficiency of renewable energy technologies (Qin, Li, Li, Du, Veit, Schleiermacher, Andersson, Bo, Liu, Inganäs, Wuerfel, & Zhang, 2009). Additionally, Hu et al. (2019) explored asymmetric structure polymers based on thiophene derivatives for electrochromic devices, indicating their significant role in developing new materials for electronic applications (Hu, Li, Liu, Zhang, Luo, & Jin, 2019).

Biological and Pharmaceutical Applications

Thiophene derivatives exhibit a wide spectrum of biological activities, making them valuable in pharmaceutical research. Shah and Verma (2018) reviewed the therapeutic importance of synthetic thiophene, highlighting its efficacy in treating various diseases due to its anti-inflammatory, anti-psychotic, and anti-cancer properties. This comprehensive review underscores the critical role of thiophene compounds in medicinal chemistry, offering insights into their mechanism of action and potential as drug candidates (Shah & Verma, 2018).